Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate
Overview
Description
Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate, or E3MPC, is a synthetic compound used in various scientific research applications. It is a white crystalline solid with a melting point of approximately 155°C and a molecular weight of 246.3 g/mol. E3MPC is a versatile compound that can be used in a variety of experiments, including biochemical and physiological studies, as well as in drug development.
Scientific Research Applications
Application 1: Chalcone-Salicylate Hybrid Compound
- Summary of Application: A new hybrid compound of chalcone-salicylate has been synthesized using a linker mode approach. This compound is structurally similar to “Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate” and was studied for its potential against breast cancer .
- Methods of Application: The compound was synthesized under reflux conditions. Its structure was established by spectroscopic analysis including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR . Its potency against breast cancer was explored through molecular docking and MD simulation .
- Results: The molecular docking study showed that the compound exhibited more negative value of binding free energy (-8.15 kcal/mol) than tamoxifen (-7.00 kcal/mol). It can be predicted that the compound has a cytotoxic activity potency against breast cancer through ERα inhibition .
Application 2: (E)-2-methoxy-4-(3-(4-methoxyphenyl) prop-1-en-1-yl) phenol (MMPP)
- Summary of Application: MMPP, a novel synthetic analogue of a compound structurally similar to “Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate”, was investigated for its anti-inflammatory and anti-arthritic activities in experimentally-induced rheumatoid arthritis (RA) .
- Methods of Application: MMPP was designed and synthesized, and its anti-inflammatory and anti-arthritic activities were studied in vitro and in vivo. In vitro studies involved studying STAT3 activation and its downstream signaling in murine macrophages and human synoviocytes from patients with RA .
- Results: MMPP strongly inhibited pro-inflammatory responses by inhibiting in vitro STAT3 activation and its downstream signaling. It also exhibited potent anti-arthritic activity in a collagen antibody-induced arthritis (CAIA) mouse model .
Application 3: Triazole-Pyrimidine Hybrids
- Summary of Application: A series of novel triazole-pyrimidine-based compounds, structurally similar to “Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate”, were designed and synthesized for potential neuroprotective and anti-neuroinflammatory applications .
- Methods of Application: The compounds were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. Their neuroprotective and anti-neuroinflammatory activities were evaluated by cell viability assay (MTT), Elisa, qRT-PCR, western blotting, and molecular docking .
- Results: The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties. They showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Application 4: Ethyl 3-hydroxy-3-(4-methoxyphenyl)-2-methylpropanoate
- Summary of Application: This compound, structurally similar to “Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate”, is available for research and development purposes .
- Methods of Application: The compound can be used in various organic synthesis applications .
- Results: The compound has been characterized and its properties have been predicted using the US Environmental Protection Agency’s EPISuite™ .
Application 5: Triazole-Pyrimidine Hybrids
- Summary of Application: A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized. These compounds have promising neuroprotective and anti-inflammatory properties .
- Methods of Application: The compounds were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The neuroprotective, anti-neuroinflammatory activity was evaluated by cell viability assay (MTT), Elisa, qRT-PCR, western blotting, and molecular docking .
- Results: Among the 14 synthesized compounds, ZA3-ZA5, ZB2-ZB6, and intermediate S5 showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Application 6: Ethyl 3-hydroxy-3-(4-methoxyphenyl)-2-methylpropanoate
- Summary of Application: This compound is available for research and development purposes .
- Methods of Application: The compound can be used in various organic synthesis applications .
- Results: The compound has been characterized and its properties have been predicted using the US Environmental Protection Agency’s EPISuite™ .
properties
IUPAC Name |
ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate | |
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InChI |
InChI=1S/C13H14N2O3/c1-3-18-13(16)12-8-11(14-15-12)9-4-6-10(17-2)7-5-9/h4-8H,3H2,1-2H3,(H,14,15) | |
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InChI Key |
SDGZPPOLTPVBLP-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C1=CC(=NN1)C2=CC=C(C=C2)OC | |
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Molecular Formula |
C13H14N2O3 | |
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Molecular Weight |
246.26 g/mol | |
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Solubility |
6.1 [ug/mL] (The mean of the results at pH 7.4) | |
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Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate | |
CAS RN |
229015-76-3 | |
Record name | ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate | |
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